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Compound of Interest

Compound Name: GSK2837808A

Cat. No.: B607809 Get Quote

Technical Support Center: GSK2837808A
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

challenges related to the use of GSK2837808A in experimental settings, with a specific focus

on preventing its precipitation in culture media.

Troubleshooting Guide: Preventing GSK2837808A
Precipitation
Precipitation of GSK2837808A in aqueous cell culture media is a common issue that can

significantly impact experimental outcomes. The following guide provides a systematic

approach to identify and resolve this problem.

Visual Cue: A fine, crystalline precipitate or cloudiness in the cell culture medium after the

addition of GSK2837808A.

Logical Flow for Troubleshooting Precipitation
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Stock Solution Checks

Working Dilution Checks

Media Component Checks

Incubation Condition Checks

Precipitation Observed

Step 1: Verify Stock Solution Integrity

Step 2: Optimize Working Dilution PreparationIs the DMSO fresh and anhydrous?

Step 3: Evaluate Media ComponentsIs the final DMSO concentration in media <=0.5%?

Step 4: Assess Incubation ConditionsWhat is the serum concentration in the media?

Solution: GSK2837808A remains in solution Are there significant temperature fluctuations?

Proceed to next step.

Yes

Use fresh, anhydrous DMSO. Moisture can reduce solubility.

No

Was the stock fully dissolved (sonication may be required)?

Proceed to next step.

Yes

Ensure complete dissolution of the powder in DMSO before further dilution.

No

Proceed to next step.

Yes

High DMSO concentrations can be toxic and affect solubility. Reduce the stock concentration to lower the final DMSO percentage.

No

Was the dilution done by serial dilution or direct addition?

Consider serial dilution.

Serial

Perform serial dilutions in media to avoid shocking the compound out of solution.

Direct

Serum proteins can bind to small molecules, affecting solubility. Consider reducing serum concentration or using serum-free media during treatment.

Are there high concentrations of salts (e.g., calcium)?

High salt concentrations can lead to 'salting out'. Prepare media carefully, ensuring all components are fully dissolved before adding the compound.

Avoid repeated freeze-thaw cycles of media containing the compound. Pre-warm media to 37°C before adding to cells.

Click to download full resolution via product page

Caption: A step-by-step troubleshooting workflow for GSK2837808A precipitation.
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Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for GSK2837808A?

A1: The recommended solvent for GSK2837808A is dimethyl sulfoxide (DMSO). It is soluble

up to 100 mM in fresh, anhydrous DMSO.[1] It is insoluble in water and ethanol.

Q2: My GSK2837808A is not dissolving completely in DMSO. What should I do?

A2: Ensure you are using fresh, high-quality, anhydrous DMSO, as moisture can reduce

solubility.[1] Gentle warming to 37°C and sonication can aid in complete dissolution.

Q3: At what concentration does GSK2837808A typically precipitate in cell culture media?

A3: The concentration at which precipitation occurs can vary depending on the cell culture

medium, serum concentration, and other components. However, issues are more likely to arise

at higher concentrations. Published studies have successfully used concentrations up to 75 µM

in specific cell lines and media conditions.[2]

Q4: Can the type of cell culture medium affect the solubility of GSK2837808A?

A4: Yes, the composition of the cell culture medium can significantly impact solubility. Media

with high concentrations of salts, particularly calcium salts, can promote precipitation.[3][4] The

pH of the medium can also be a factor.

Q5: How does serum in the media affect GSK2837808A solubility?

A5: Serum proteins can bind to small molecules, which can either increase or decrease their

apparent solubility.[5] Some protocols recommend reducing or removing serum from the

medium during treatment with GSK2837808A. For example, one study with MDA-MB-453 cells

involved exchanging the growth medium (DMEM with 5% FBS) with a physiological medium

containing no FBS during treatment with the inhibitor.

Q6: What is the best way to add GSK2837808A to my cell culture to avoid precipitation?

A6: It is recommended to perform serial dilutions of your DMSO stock solution into pre-warmed

(37°C) cell culture medium. Add the diluted compound dropwise to the culture while gently
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swirling the plate or flask. Avoid adding a highly concentrated DMSO stock directly to the full

volume of media.

Q7: I observed a precipitate after adding GSK2837808A. Can I still use the media?

A7: It is not recommended to use media with a visible precipitate. The precipitate indicates that

the actual concentration of the soluble compound is unknown and likely much lower than

intended, which will lead to inaccurate and unreliable experimental results.

Data Presentation
Solubility of GSK2837808A

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 100 153.93
Use fresh, anhydrous

DMSO.[1]

Water Insoluble Insoluble

Ethanol Insoluble Insoluble

Reported Effective Concentrations in Cell Culture
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Cell Line Concentration Medium
Serum
Conditions

Reference

MDA-MB-453
Multiple

Concentrations

Physiological

DMEM (5 mM

glucose, 0.5 mM

glutamine)

No FBS during

treatment
[1]

HeLa 75 µM
Low-glucose (5

mM) DMEM
Not specified [2]

Nasopharyngeal

carcinoma cells
10 µM Not specified Not specified [6]

TMJ

osteoarthritis

synovial

fibroblasts

0, 5, 10, 20 µM Not specified Not specified [6]

Experimental Protocols
Protocol: Preparation of GSK2837808A Working
Solution
This protocol provides a general guideline for preparing a working solution of GSK2837808A
and adding it to cell cultures to minimize the risk of precipitation.
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Start

1. Prepare 100 mM Stock in Anhydrous DMSO

2. Perform Serial Dilutions in Pre-warmed Media

3. Add Final Dilution to Cells Dropwise

4. Incubate Cells and Monitor for Precipitation

End

Glucose Pyruvate
Glycolysis Lactate

LDHA

TCA Cycle

Mitochondria

NAD+

NADH

GSK2837808A

Inhibits

Reduction

Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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